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Compound of Interest

Compound Name: 3-Chloro-4-hydroxybenzoic acid

Cat. No.: B146295 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-Chloro-4-hydroxybenzoic acid is a versatile aromatic compound that serves

as a crucial building block in the synthesis of a wide range of pharmaceutical intermediates.[1]

Its structure, featuring a carboxylic acid, a phenolic hydroxyl group, and a chlorine substituent,

offers multiple reactive sites for chemical modification.[1] This allows for the construction of

complex molecules, including anti-inflammatory agents, analgesics, and antimicrobial

compounds.[1] Its utility is prominent in creating heterocyclic scaffolds and in the development

of modern antibiotics like fluoroquinolones.

Physicochemical Properties
A clear understanding of the physical and chemical properties of 3-Chloro-4-hydroxybenzoic
acid is essential for its effective use in synthesis.
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Property Value Reference

Molecular Formula C₇H₅ClO₃ [2]

Molecular Weight 172.57 g/mol [2][3]

CAS Number 3964-58-7 [2][4]

Appearance
White to beige crystalline

powder
[3]

Melting Point 171-173 °C [4][5][6]

Boiling Point 331 °C [5]

Solubility

Soluble in methanol and other

polar solvents. Solubility in

water increases with

temperature.

[3][5]

Purity Typically ≥ 98% [6]

Key Applications & Synthetic Pathways
3-Chloro-4-hydroxybenzoic acid is a valuable precursor for several classes of

pharmaceutical intermediates. The following diagram illustrates its role as a starting point for

various synthetic transformations.
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3-Chloro-4-hydroxybenzoic Acid

1. Reduction to Aldehyde

3-Chloro-4-hydroxybenzaldehyde

2. Phenolic Protection
(Allyl Bromide, K₂CO₃)

4-(Allyloxy)-3-chlorobenzaldehyde

3. Reductive Amination
(Morpholine, NaBH(OAc)₃)

Protected Morpholine Derivative

4. Deprotection
(Pd(PPh₃)₄, K₂CO₃)

2-Chloro-4-(morpholinylmethyl)phenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b146295#using-3-chloro-4-
hydroxybenzoic-acid-in-pharmaceutical-intermediate-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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